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Compound of Interest

Compound Name: PS-C2

Cat. No.: B1193554

Initial research into the in vitro characterization of "PS-C2" reveals a significant ambiguity in the
term itself. While the query suggests a specific molecule or protein of interest to researchers
and drug development professionals, the scientific literature and available data do not point to
a single, universally recognized entity by this name.

The search results indicate a few potential interpretations of "PS-C2," each leading to vastly
different technical and biological contexts:

e Phosphatidylserine and C2 Domains: A prominent interpretation is that "PS-C2" refers to the
interaction between Phosphatidylserine (PS), a key phospholipid component of cell
membranes, and a C2 domain. C2 domains are well-characterized protein modules that
often mediate calcium-dependent binding to phospholipids like PS. This interaction is crucial
in the signaling pathways of numerous proteins, including Protein Kinase C (PKC) isoforms.
For instance, the C2 domain of PKCa binds to PS in a Ca?*-dependent manner.[1] If this is
the intended subject, a detailed guide would need to focus on a specific protein's C2 domain
and its interaction with phosphatidylserine.

e Product or Assay Nomenclature: In other contexts, "PSC2" appears as an abbreviation for
technical parameters or products. For example, in food science, it has been used to denote
"flour swelling capacity phase 2."[2] This is unlikely to be the subject of interest for a drug
development audience.

o Ambiguous Designations: Without further context, "PS-C2" could be an internal, unpublished
designation for a novel compound, protein, or cell line within a specific research group or
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company. In such cases, the information would not be publicly available.

Given the lack of a clear and singular definition for "PS-C2" in the public domain, it is not
feasible to construct an in-depth technical guide with the requested quantitative data,
experimental protocols, and signaling pathway diagrams.

To proceed with generating the requested in-depth technical guide, it is imperative that the user
provide a more specific and unambiguous identifier for the "PS-C2" of interest. For example:

o If "PS-C2" refers to a protein, please provide the full protein name (e.g., Protein Kinase C
alpha), its accession number (e.g., UniProt or NCBI ID), or a relevant publication.

e If "PS-C2" is a small molecule or drug candidate, please provide its chemical name, CAS
number, or a reference to the relevant patent or scientific literature.

e If it pertains to a specific biological phenomenon or pathway, please describe it in more
detail.

Once a more precise definition of "PS-C2" is provided, a comprehensive and accurate technical
guide that meets the user's detailed requirements can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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